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Compound of Interest

Compound Name:
4,5-Dichloro-2,2-difluoro-1,3-

dioxolane

CAS No.: 60010-42-6

Cat. No.: B1206000

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: The compound with the molecular formula C5Cl2F8O2 could not be unambiguously

identified with a corresponding IUPAC name and structure from publicly available chemical

databases. The InChIKey associated with this formula in some databases,

PQTSJAIWJYMBOX-UHFFFAOYSA-N, does not resolve to a specific, well-documented

chemical entity. A plausible structure matching the molecular formula is Octafluoroglutaryl

Dichloride. However, detailed experimental and technical data for this specific compound are

scarce.

Therefore, this guide will focus on a closely related and well-characterized perfluorinated acyl

chloride, Perfluoro(2-methyl-3-oxahexanoyl) chloride, to provide relevant technical information

and context for researchers working with this class of compounds.

IUPAC Name and Chemical Identity
IUPAC Name: 2,2,3,4,4,4-Hexafluoro-3-(trifluoromethyl)butanoyl chloride

Synonyms: Perfluoro(2-methyl-3-oxahexanoyl) chloride
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Molecular Formula: C6ClF11O2

CAS Number: 72848-57-8

Physicochemical Properties
The following table summarizes the key physicochemical properties of Perfluoro(2-methyl-3-

oxahexanoyl) chloride.

Property Value

Molecular Weight 350.5 g/mol

Boiling Point 81.6 °C

Melting Point -43.8 °C

Density Not available

Flash Point 2 °C (35.6 °F)

Safety and Handling
Perfluorinated acyl chlorides are reactive compounds and should be handled with appropriate

safety precautions in a well-ventilated fume hood.

Hazard Statement Precautionary Statement

H314: Causes severe skin burns and eye

damage.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H335: May cause respiratory irritation.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

EUH014: Reacts violently with water.
P301+P330+P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.
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Experimental Protocols: Synthesis
The synthesis of perfluorinated acyl chlorides often involves the reaction of the corresponding

carboxylic acid with a chlorinating agent. A general experimental protocol is described below.

Objective: To synthesize a perfluoroacyl chloride from the corresponding perfluorocarboxylic

acid.

Materials:

Perfluorocarboxylic acid

Thionyl chloride (SOCl2) or Oxalyl chloride ((COCl)2)

Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

Inert gas (e.g., Nitrogen, Argon)

Glassware (round-bottom flask, condenser, dropping funnel, distillation apparatus)

Procedure:

Under an inert atmosphere, dissolve the perfluorocarboxylic acid in the anhydrous solvent in

a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

Slowly add an excess of the chlorinating agent (e.g., 1.5-2 equivalents of thionyl chloride) to

the solution via a dropping funnel.

Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete (monitoring by IR spectroscopy for the disappearance of the carboxylic acid O-H

stretch and appearance of the acyl chloride C=O stretch is recommended).

After cooling to room temperature, carefully remove the excess chlorinating agent and

solvent by distillation.

Purify the resulting perfluoroacyl chloride by fractional distillation under reduced pressure.
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Caption: General workflow for the synthesis of a perfluoroacyl chloride.

Role in Drug Development
Perfluorinated compounds, including acyl chlorides, are of interest to the pharmaceutical

industry due to the unique properties conferred by fluorine atoms.

Signaling Pathway Implication (Hypothetical):

While there are no specific signaling pathways directly attributed to Perfluoro(2-methyl-3-

oxahexanoyl) chloride, the introduction of perfluoroalkyl chains into drug candidates can

modulate their interaction with biological targets. For instance, the high lipophilicity of the

perfluoroalkyl group can enhance membrane permeability, potentially leading to increased

intracellular drug concentrations and improved efficacy. This can be particularly relevant for

drugs targeting intracellular receptors or enzymes.
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Caption: Hypothetical pathway illustrating the influence of perfluoroalkylation on drug action.

Logical Relationship in Drug Design:

The decision to incorporate a perfluoroalkyl moiety into a drug candidate is often driven by a

logical progression aimed at improving its pharmacokinetic and pharmacodynamic properties.

Lead Compound
Identified Weakness

(e.g., Poor Metabolism,
Low Lipophilicity)

Introduce Perfluoroalkyl Group Synthesize Analogs
(using Perfluoroacyl Chlorides) In Vitro / In Vivo Testing Optimized Candidate
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Caption: Logical workflow for the use of perfluoroalkylation in drug design.

To cite this document: BenchChem. [Technical Guide: Perfluorinated Acyl Chlorides].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206000/docs#technical-guide-perfluorinated-acyl-
chlorides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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